Cas no 24260-24-0 (Isothiazole, 3,5-dimethyl-)

• Product Name: Isothiazole, 3,5-dimethyl-
• CAS No: 24260-24-0
• MF: C₅H₇NS
• MW: 113.180779695511
• CID: 1416911
• PubChem ID: 574809
• Update Time: 2025-04-20

Isothiazole, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3,5-dimethyl-
• 3,5-dimethyl-1,2-thiazole
• DB-193597
• BAEACXLWSZGCAZ-UHFFFAOYSA-N
• AKOS006372962
• SCHEMBL791857
• DTXSID10341678
• 3,5-Dimethylisothiazole
• 24260-24-0
• EN300-152592

• Inchi： 1S/C5H7NS/c1-4-3-5(2)7-6-4/h3H,1-2H3
• InChI Key： BAEACXLWSZGCAZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 113.03001
• Monoisotopic Mass: 113.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89